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Compound of Interest

Compound Name: Riboflavin-d3

Cat. No.: B12409813

Introduction

Riboflavin-d3 (Vitamin B2-d3) is a deuterated form of Riboflavin, an essential water-soluble
vitamin that plays a crucial role in a variety of metabolic pathways. As a stable isotope-labeled
internal standard, Riboflavin-d3 is an invaluable tool for researchers, scientists, and drug
development professionals. Its primary application lies in quantitative analyses by mass
spectrometry, where it allows for precise and accurate measurement of riboflavin levels in
complex biological matrices. This technical guide provides a comprehensive overview of
Riboflavin-d3, including its suppliers, technical specifications, and detailed experimental
protocols for its use.

Riboflavin-d3: Supplier and Availability

Riboflavin-d3 is available from specialized chemical suppliers catering to the research and
development community. One prominent supplier is MedChemExpress. It is important for
researchers to source this compound from reputable suppliers who provide comprehensive
analytical documentation to ensure the quality and isotopic purity of the material.

Quantitative Data

The following tables summarize the key technical data for Riboflavin-d3.

Table 1: Supplier Information
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. Catalog . S
Supplier Product Name Purity Availability
Number
MedChemExpres ) ]
Riboflavin-d3 HY-B0456S1 >98% In Stock

S

Table 2: Physicochemical Properties of Riboflavin-d3

Property Value

Molecular Formula C17H17D3N4Os
Molecular Weight 379.38 g/mol
CAS Number 1189987-95-5
Appearance Solid

Solubility Soluble in DMSO

Store at -20°C for the short term and -80°C for

Storage
the long term.

Metabolic Pathway of Riboflavin

Riboflavin is the precursor to the coenzymes Flavin Mononucleotide (FMN) and Flavin Adenine
Dinucleotide (FAD), which are essential for a multitude of redox reactions in cellular
metabolism. The pathway begins with the dietary intake of riboflavin, which is then absorbed in
the small intestine. Inside the cell, riboflavin is phosphorylated by riboflavin kinase to form
FMN. FMN can then be further adenylated by FAD synthetase to produce FAD. These
coenzymes are vital for the function of numerous flavoproteins involved in the electron
transport chain, fatty acid oxidation, and the metabolism of other B vitamins.[1]

FAD Synthetase
ATP—>PPj FAD Cofactor

—

Cofactor

Riboflavin Kinase

Absorption ATP -> ADP!

Riboflavin Flavoproteins

Dietary Riboflavin
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Riboflavin Metabolic Pathway

Experimental Protocols

Protocol for the Quantitative Analysis of Riboflavin in
Plasma using LC-MS/MS with Riboflavin-d3 as an
Internal Standard

This protocol is adapted from a validated method for the determination of riboflavin in human
plasma by isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

1. Materials and Reagents

« Riboflavin-d3 (Internal Standard)

o Riboflavin (for calibration curve)

o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e Zinc Sulfate solution (0.1 M)

e Human plasma (blank)

2. Preparation of Standard and Internal Standard Solutions

e Riboflavin Stock Solution (1 mg/mL): Accurately weigh and dissolve riboflavin in a suitable
solvent (e.g., DMSO, then dilute with methanol/water).

e Working Standard Solutions: Serially dilute the stock solution with methanol/water to prepare
a series of calibration standards.
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Riboflavin-d3 Internal Standard (IS) Working Solution: Prepare a solution of Riboflavin-d3
in methanol/water at a fixed concentration.

. Sample Preparation

To 100 pL of plasma sample (or calibration standard or quality control sample), add 75 uL of
the Riboflavin-d3 internal standard working solution.

Vortex the mixture for 10 seconds.

Add 125 pL of 0.1 M zinc sulfate solution to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

. LC-MS/MS Conditions

LC System: A high-performance liquid chromatography system.

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate riboflavin from other plasma components.

Flow Rate: A typical flow rate for the column used.

Injection Volume: 5-10 pL.

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization
(ESI) source.

lonization Mode: Positive ion mode.
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e MRM Transitions:
o Riboflavin: Monitor the appropriate precursor to product ion transition.

o Riboflavin-d3: Monitor the appropriate precursor to product ion transition (shifted by +3
m/z).

5. Data Analysis
 Integrate the peak areas for both riboflavin and Riboflavin-d3.
» Calculate the ratio of the peak area of riboflavin to the peak area of Riboflavin-d3.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
riboflavin standards.

o Determine the concentration of riboflavin in the unknown plasma samples by interpolating
their peak area ratios on the calibration curve.

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of riboflavin
in a biological matrix using Riboflavin-d3 as an internal standard.
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LC-MS/MS Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12409813?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Riboflavin-d3 is a critical tool for researchers and professionals in drug development, enabling
highly accurate and precise quantification of riboflavin in biological systems. Its use as an
internal standard in LC-MS/MS methods corrects for variability in sample preparation and
instrument response, leading to reliable and reproducible data. The detailed protocol and
workflows provided in this guide offer a solid foundation for the implementation of Riboflavin-
d3 in a laboratory setting, facilitating a deeper understanding of riboflavin's role in health and
disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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